Cas no 178174-35-1 (9H-Carbazole-9-ethanol,1,2,3,4-tetrahydro-)
178174-35-1 structure
Product Name:9H-Carbazole-9-ethanol,1,2,3,4-tetrahydro-
CAS No:178174-35-1
MF:C14H17NO
MW:215.290883779526
CID:112819
PubChem ID:21993505
Update Time:2025-04-18
9H-Carbazole-9-ethanol,1,2,3,4-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Carbazole-9-ethanol,1,2,3,4-tetrahydro-
- 1-Naphthaleneethanol,1,2,3,4-tetrahydro
- 9H-Carbazole-9-ethanol, 1,2,3,4-tetrahydro-
- 178174-35-1
- 2-(1,2,3,4-tetrahydrocarbazol-9-yl)ethanol
-
- Inchi: 1S/C14H17NO/c16-10-9-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1,3,5,7,16H,2,4,6,8-10H2
- InChI Key: IQONTKKCARMUHK-UHFFFAOYSA-N
- SMILES: OCCN1C2C=CC=CC=2C2CCCCC1=2
Computed Properties
- Exact Mass: 215.13100
- Monoisotopic Mass: 215.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.2A^2
- XLogP3: 2.5
Experimental Properties
- Density: 1.19
- Boiling Point: 414.4°Cat760mmHg
- Flash Point: 204.4°C
- Refractive Index: 1.63
- PSA: 25.16000
- LogP: 2.51240
9H-Carbazole-9-ethanol,1,2,3,4-tetrahydro- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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